Cas no 445475-48-9 (Pyridine, 2-(methylthio)-4-phenyl-)
445475-48-9 structure
Product Name:Pyridine, 2-(methylthio)-4-phenyl-
CAS No:445475-48-9
MF:C12H11NS
MW:201.287441492081
CID:2827881
PubChem ID:12045385
Update Time:2025-04-21
Pyridine, 2-(methylthio)-4-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- DTXSID80476421
- Pyridine, 2-(methylthio)-4-phenyl-
- DTXCID80427231
- 445475-48-9
-
- Inchi: 1S/C12H11NS/c1-14-12-9-11(7-8-13-12)10-5-3-2-4-6-10/h2-9H,1H3
- InChI Key: OSLBTCCTEOUURK-UHFFFAOYSA-N
- SMILES: S(C)C1C=C(C=CN=1)C1C=CC=CC=1
Computed Properties
- Exact Mass: 201.06122053Da
- Monoisotopic Mass: 201.06122053Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 166
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 38.2Ų
Pyridine, 2-(methylthio)-4-phenyl- Related Literature
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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